4-Acetamido-2-methoxybenzenesulfonyl chloride

• IUPAC Name: 4-acetamido-2-methoxybenzenesulfonyl chloride
• InChI: InChI=1S/C9H10ClNO4S/c1-6(12)11-7-3-4-9(16(10,13)14)8(5-7)15-2/h3-5H,1-2H3,(H,11,12)
• InChI Key: WLPIGZCIFTWOAN-UHFFFAOYSA-N
• Canonical SMILES: CC(=O)NC1=CC(=C(C=C1)S(=O)(=O)Cl)OC
• Molecular Formula: C9H10ClNO4S
• DSSTOX Substance ID: DTXSID90570166
• Molecular Weight: 263.70 g/mol
• CAS No.: 16781-12-7

Description

4-Acetamido-2-methoxybenzenesulfonyl chloride (4-AMBSC) is a compound used in the synthesis of numerous organic compounds. It is a versatile reagent with a wide range of applications in the fields of organic synthesis and medicinal chemistry. 4-AMBSC has been used in the synthesis of various drugs, such as antibiotics, antifungal agents, and antiviral agents. It has also been used to synthesize various natural products, such as terpenoids, alkaloids, and flavonoids. 4-AMBSC is a powerful reagent that can be used to synthesize a variety of compounds with a broad range of biological activities.

Scientific Research Applications

Enzyme Inhibition and Molecular Docking Studies

• Synthesis and Enzyme Inhibitory Activities : 4-Acetamido-2-methoxybenzenesulfonyl chloride was used in the synthesis of new 1,2,4-triazole analogues. These compounds demonstrated inhibition potential against enzymes like bovine carbonic anhydrase, acetylcholinesterase, and butyrylcholinesterase, which are relevant in biological and pharmacological research. Molecular docking studies provided insights into the binding modes of these compounds against the enzymes (Virk et al., 2018).

Synthesis of Dye Intermediates

• Dye Intermediates Involving Sulfonamide : This chemical was involved in the preparation of intermediates for dyes. Specifically, 3-Methyl-4-acetaminobenzenesulfonyl chloride, prepared from o-methylaniline and then reacting with chlorosulfonic acid, was used to synthesize dye intermediates containing a sulfonamide linking group (Bo, 2007).

Molecular Structure and Spectroscopic Studies

• Vibrational Spectroscopic Studies : The compound and its derivatives, relevant in many biologically active compounds, were extensively studied using spectroscopic methods. This involved analyzing the molecular geometry, orbital energies, and non-linear optical activity, providing valuable insights into their chemical properties (Nagarajan & Krishnakumar, 2018).

Therapeutic Potential in Alzheimer’s Disease

• Synthesis of Sulfonamides as Therapeutic Agents : New series of sulfonamides derived from 4-methoxyphenethylamine were synthesized using this compound. These compounds showed potential as therapeutic agents for Alzheimer’s disease, with certain derivatives demonstrating significant inhibitory activity against enzymes like acetylcholinesterase (Abbasi et al., 2018).

Catalysis and Chemical Reactions

• Catalytic Systems for Synthesis : In a study, stannous chloride and alkanethiol were used to synthesize N-(4-alkylsulfanylindazol-7-yl)-4-methoxybenzene sulfonamides via nucleophilic substitution, where 4-methoxybenzenesulfonyl chloride played a crucial role in the reaction process. This highlighted its utility in catalytic synthesis of complex organic compounds (Kouakou et al., 2015).